![molecular formula C21H17N5O B2899129 (E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one CAS No. 300822-00-8](/img/structure/B2899129.png)
(E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one
Description
(E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one, commonly known as 'DABCO-PT', is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Aggregation-Induced Emission (AIE)
This compound exhibits properties that are valuable in the study of aggregation-induced emission (AIE) . AIE is a phenomenon where certain compounds, which are non-emissive in solution, become highly luminescent upon aggregation. This characteristic is particularly useful in the development of new fluorescent probes for bioimaging and sensors.
Chemosensors
The biphenyl moiety of the compound can be utilized in the creation of chemosensors . These are chemical sensors that have high sensitivity and selectivity for the detection of specific substances. They are used in various fields, including environmental monitoring, food safety, and medical diagnostics.
Biomedical Applications
Biphenyl derivatives, such as the one , are often explored for their potential biomedical applications . This includes their use in drug discovery and as active pharmaceutical ingredients (APIs). The biphenyl structure is significant in many drugs due to its ability to interact with biological targets.
Optoelectronics
The unique photoluminescence properties of compounds like this one make them candidates for use in optoelectronic devices . These applications include organic light-emitting diodes (OLEDs), which are used in displays and lighting.
Stimuli-Responsive Materials
The compound’s structure allows it to be part of stimuli-responsive materials . These materials can change their properties in response to external stimuli such as temperature, pH, or light, making them useful in smart coatings and drug delivery systems.
Synthetic Methodologies
The synthesis and reactions of biphenyl derivatives are of great interest in the field of organic chemistry . The compound can be used to study various synthetic methodologies and chemical reactions, which are fundamental in the development of new materials and chemicals.
properties
IUPAC Name |
5-amino-2-phenyl-4-[(4-phenylphenyl)diazenyl]-1H-pyrazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O/c22-20-19(21(27)26(25-20)18-9-5-2-6-10-18)24-23-17-13-11-16(12-14-17)15-7-3-1-4-8-15/h1-14,25H,22H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCRRLVQJKPDGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=CC=CC=C4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-(2-([1,1'-biphenyl]-4-yl)hydrazono)-3-amino-1-phenyl-1H-pyrazol-5(4H)-one | |
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